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Compound of Interest

Compound Name: Sc-alpha alpha delta 9

CAS No.: 219905-91-6

Cat. No.: B1221036 Get Quote

Executive Summary & Compound Identification
Note on Nomenclature: The designation "Sc-alpha alpha delta 9" in your request is interpreted

as a reference to High-Purity Delta-9-Tetrahydrocannabinol (Delta-9-THC) or a specific

synthetic analog provided by a vendor such as Santa Cruz Biotechnology (commonly denoted

with the prefix sc-).

Whether this refers to a standard reference material (e.g., sc-201502) or a novel synthetic

analog, the safety profile must be treated under the Precautionary Principle for high-potency

cannabinoids (HPCs). These compounds are lipophilic, biologically active in microgram

quantities, and typically supplied in volatile organic solvents (Methanol or Acetonitrile).

Core Hazards:

Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin (H301, H311, H331).

Reproductive Toxicity: May damage fertility or the unborn child (H360).

Physical Hazard: Highly flammable liquid and vapor (due to carrier solvents).

Personal Protective Equipment (PPE) Matrix
The following PPE system is designed to prevent dermal absorption (the primary occupational

risk for cannabinoids) and inhalation of aerosols.
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Primary PPE Configuration
Protection Zone Equipment Standard Technical Justification

Hand Protection (Inner) Nitrile (4 mil / 0.10 mm)

Acts as a second barrier. Latex

is prohibited due to poor

solvent resistance and allergen

risk.

Hand Protection (Outer) Nitrile (Extended Cuff, 5-8 mil)

Primary barrier. Must be

chemically resistant to the

carrier solvent

(Methanol/Acetonitrile).

Change every 30 mins or

immediately upon splash.

Ocular Chemical Splash Goggles

Indirect vented.[1][2] Safety

glasses are insufficient for

liquid handling due to

splash/aerosol risk.

Respiratory Fume Hood (Primary)

All open-vessel handling must

occur inside a certified Class II

fume hood.

Body
Tyvek® Lab Coat / Sleeve

Covers

Cannabinoids are sticky and

lipophilic; standard cotton

coats retain residue.

Disposable Tyvek sleeves

prevent wrist exposure.

Glove Permeation Data (Carrier Solvent Specific)
Most Sc-series standards are supplied in Methanol.
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Solvent Carrier
Recommended
Material

Breakthrough Time Warning

Methanol
Nitrile (Double

Gloved)

~15-30 mins (Thin

Nitrile)

Methanol permeates

nitrile rapidly. Change

outer gloves

immediately upon

contact.

Acetonitrile Nitrile (Standard) >480 mins Good resistance.

Neat (Powder) Nitrile (Standard) >480 mins
Prevent dust

generation.

Operational Protocol: The "Zero-Exposure" Workflow
This protocol utilizes a self-validating logic: If the sensor/check fails, the step cannot proceed.

Step 1: Receipt & Verification
DEA Check: Verify Schedule I registration status before opening the package.

Visual Inspection: Check for container integrity through the sealed bag. Do not open the

secondary packaging outside a fume hood.

Storage: Immediately transfer to -20°C (or specified temp) in a locked, DEA-compliant safe.

Step 2: Preparation & Aliquoting
Engineering Control: Verify Fume Hood Face Velocity > 100 fpm.

Static Control: Use an anti-static gun or mat if handling neat powder (prevent dispersal).

Protocol:

Don PPE: Inner gloves -> Lab coat -> Sleeve covers -> Outer gloves -> Goggles.

Thaw: Allow ampoule/vial to reach room temperature inside the hood (prevents condensation

and pressure differential).
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Recover: Centrifuge briefly (1-2 mins @ 1000 x g) to pull liquid from the cap.

Open: Use an ampoule snapper (plastic safety tool) to open glass ampoules. Never use bare

hands.

Transfer: Use positive-displacement pipettes for viscous oils to ensure accuracy and prevent

dripping.

Decon: Wipe the exterior of the primary container with 70% Ethanol or Isopropanol before

returning to storage.

Step 3: Waste & Disposal
Liquid Waste: Collect in a dedicated "Flammable/Toxic" solvent waste container.

Solid Waste: Pipette tips and gloves must be treated as Hazardous Drug Waste (often

incinerated).

Controlled Substance Disposal:

Irreversible Destruction: If permitted, use a chemical digestion kit (e.g., RxDestroyer) to

render the compound non-retrievable.

Reverse Distribution: For expired inventory, contact a DEA-registered reverse distributor.

[3] Do not drain dispose.

Visualizing the Safety Logic
The following diagram outlines the decision-making process for exposure response and

handling.
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Start: Handling Request

Risk Assessment:
Is Solvent Methanol?

PPE Protocol A:
Double Nitrile + Sleeve Covers

(Change <15 mins)

Yes

PPE Protocol B:
Standard Nitrile

(Change <60 mins)

No

Engineering Control:
Hood Velocity >100 fpm?

STOP: Maintenance Required

No

Execute Handling:
1. Thaw

2. Centrifuge
3. Aliquot

Yes

Accidental Spill?

Emergency Response:
1. Evacuate Hood Area
2. Absorb (Vermiculite)

3. Report to EHS

Yes

Disposal:
Segregate Sharps vs.

Controlled Waste

No

Click to download full resolution via product page
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Caption: Operational logic flow for handling Sc-series cannabinoids, emphasizing the critical

decision points for solvent-specific PPE and engineering control verification.

Emergency Response: Exposure Scenarios
Scenario A: Skin Contact (Splash)

Stop: Immediately cease operations.

Peel: Remove outer glove (and inner if compromised) without touching the skin.

Wash: Wash affected area with soap and cool water for 15 minutes. Avoid hot water (opens

pores).

Report: Document incident for DEA and EHS records.

Scenario B: Inhalation (Aerosol)

Evacuate: Move to fresh air immediately.

Medical: Seek medical attention. Cannabinoids can cause tachycardia and hypotension.

Secure: Lock the lab to prevent others from entering the contaminated zone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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